N-Nitroso-N-methyl-4-aminobutyric acid

Description

N-Nitroso-N-methyl-4-aminobutyric acid is a nitrosamine, specifically a tobacco-derived nitrosamino acid with methyl and 3-carboxypropyl substituents . It is recognized as a known animal carcinogen and a potential human carcinogen . Research indicates that it can induce bladder transitional cell carcinomas in rats . Recently, it has been identified as a contaminant in certain blood pressure medications .

This compound is utilized in chemical research to study nitrosamines and their potential to cause cellular-level changes . It has been used to explore its impact on DNA, where it may induce mutations because of its alkylating properties . Additionally, it helps in understanding the biochemical pathways of nitrosation reactions and serves as a reference substance in analytical chemistry for developing methods to detect nitrosamine contaminants .

A similar compound is N-Nitrosodimethylamine (NDMA), which is also a nitrosamine and has been found in contaminated water and food products . Another related compound is N-Nitrosodiethylamine (NDEA); both NDMA and NDEA are also investigated for their carcinogenic properties and environmental impacts .

• CAS No.: 61445-55-4
• Product Name: N-Nitroso-N-methyl-4-aminobutyric acid
• Molecular Formula: C5H10N2O3
• Molecular Weight: 146.14 g/mol
• IUPAC Name: 4-[methyl(nitroso)amino]butanoic acid
• Standard InChI: InChI=1S/C5H10N2O3/c1-7(6-10)4-2-3-5(8)9/h2-4H2,1H3,(H,8,9)
• Standard InChIKey: SJLBIPLIGYWGJV-UHFFFAOYSA-N
• SMILES: CN(CCCC(=O)O)N=O
• Canonical SMILES: CN(CCCC(=O)O)N=O
• Synonyms: 4-(Methylnitrosoamino)butanoic Acid; N-Methyl-N-(3-carboxypropyl)nitrosamine ; NMBA
• PubChem Compound: 43659
• Last Modified: Sep 15 2023